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Compound of Interest

Compound Name: Diphlorethohydroxycarmalol

Cat. No.: B8271611

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the isolation, purification, and
biological activities of diphlorethohydroxycarmalol (DPHC), a phlorotannin found in the
brown alga Ishige okamurae. Detailed protocols for extraction and purification are provided,
along with a summary of its known biological effects and associated signaling pathways.

Introduction

Diphlorethohydroxycarmalol (DPHC) is a bioactive phlorotannin isolated from the edible
brown seaweed Ishige okamurae.[1][2] Phlorotannins are a class of polyphenolic compounds
exclusive to brown algae and are known for their diverse biological activities.[3][4] DPHC, in
particular, has demonstrated a range of therapeutic potentials, including antioxidant, anti-
inflammatory, anti-diabetic, vasodilatory, and anti-cancer effects.[1][5][6][7] These properties
make DPHC a compound of significant interest for drug development and nutraceutical
applications.

Quantitative Data Summary

The following tables summarize key quantitative data related to the isolation and biological
activity of DPHC.

Table 1: Isolation and Yield of DPHC from Ishige okamurae
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Parameter Value Reference

Yield of Crude Extract (80%

14.10% [5]
Methanol)
Yield of DPHC from Crude )

0.39% (purity =85%) [5]
Extract
DPHC content in I. okamurae 2.2% +0.43 [8]

Table 2: Bioactivity and Effective Concentrations of DPHC

Effective
Biological Activity Assay System Concentration / Reference
IC50
Vasodilation (NO 6, 20, 60, 100 pM
] EA.hy926 cells [8]
Production) (dose-dependent)
Anti-inflammatory
o C2C12 myotubes 6.25, 12.5 pg/mL [5]
(NF-KB inhibition)
Skin Protection (ROS )
) HaCaT keratinocytes 20 uM 9]
Scavenging)
o-glucosidase o
o in vitro IC50 =0.16 mM [7]
Inhibition
o-amylase Inhibition in vitro IC50 =0.53 mM [7]
Free Radical o
) in vitro IC50 = 3.41 uM [1]
Scavenging (DPPH)
Free Radical o
) in vitro IC50 =4.92 uyM [1]
Scavenging (Alkyl)
Anti-obesity (Oral ]
C57BL/6J mice 25 and 50 mg/kg/day [2]

Administration)

Experimental Protocols
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The following protocols are synthesized from methodologies reported in the scientific literature
for the isolation and purification of DPHC from Ishige okamurae.

Protocol 1: Extraction and Solvent Partitioning

This protocol describes the initial extraction of phlorotannins from dried brown algae and their
separation based on polarity.

Materials:

o Dried and powdered Ishige okamurae
e 80% (v/v) aqueous methanol[5] or 50% ethanol[10]
e n-hexane

e Chloroform

o Ethyl acetate

» Deionized water

» Rotary evaporator

o Stirring apparatus

« Filtration system

Procedure:

o Extraction: Macerate the dried algal powder (e.g., 500 g) with 80% aqueous methanol (e.g.,
5 L) at room temperature with stirring for 24 hours.[5]

« Filtration and Concentration: Filter the mixture to remove solid residues. Concentrate the
filtrate in vacuo using a rotary evaporator to obtain a crude extract.

o Solvent Partitioning: a. Resuspend the concentrated extract in deionized water. b. Perform
sequential liquid-liquid extraction with n-hexane, chloroform, and finally ethyl acetate.[6] The
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ethyl acetate fraction is known to be rich in polyphenolic compounds, including DPHC.[1] c.
Collect the ethyl acetate fraction and concentrate it using a rotary evaporator. This fraction
will be used for further purification.

Protocol 2: Purification of DPHC by Centrifugal Partition Chromatography (CPC) and HPLC
This protocol outlines the fine purification of DPHC from the ethyl acetate fraction.

Materials:

Concentrated ethyl acetate fraction

e CPC system (e.g., CPC240)[10]

o HPLC system with a reverse-phase column (e.g., YMC-Pack ODS-A)[10]
e Solvents for CPC: n-hexane, ethyl acetate, methanol, water[10]

e Solvents for HPLC: Methanol, water (HPLC grade)

o Freeze-dryer

Procedure:

o Centrifugal Partition Chromatography (CPC): a. Prepare a two-phase solvent system
composed of n-hexane, ethyl acetate, methanol, and water. The exact ratios should be
optimized for the specific CPC instrument. b. Dissolve a portion of the concentrated ethyl
acetate fraction in the solvent system. c. Perform CPC to separate the compounds based on
their partition coefficients between the stationary and mobile liquid phases. d. Collect the
fractions and analyze them (e.g., by TLC or HPLC) to identify those containing DPHC.

e High-Performance Liquid Chromatography (HPLC): a. Pool the DPHC-rich fractions from the
CPC. b. Further purify the pooled fractions using a reverse-phase HPLC system. c. Elute
with a gradient of methanol in water. d. Monitor the elution profile with a UV detector and
collect the peak corresponding to DPHC. e. Confirm the purity and structure of the isolated
DPHC using spectroscopic methods such as NMR and mass spectrometry.[1]

» Final Preparation: Lyophilize the purified DPHC to obtain a stable powder.
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Visualizations: Workflows and Signaling Pathways

Experimental Workflow for DPHC Isolation
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Caption: Workflow for the isolation and purification of DPHC.

DPHC-Mediated Vasodilation via PI3K/Akt/eNOS Signaling Pathway
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Caption: DPHC promotes vasodilation through the PI3K/Akt/eNOS pathway.[8][11]

DPHC's Anti-inflammatory Action via NF-kB and MAPK Signaling Pathways
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Caption: DPHC inhibits inflammatory pathways in muscle cells.[5][6]

DPHC's Role in Hair Growth via Wnt/[3-catenin Signaling
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Caption: DPHC promotes hair growth by activating Wnt/B-catenin.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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